![molecular formula C11H11N3O5 B1429614 (1-cyclopropyl-2,4,6-trioxo-2,3,4,5,6,7-hexahydro-1H-pyrrolo[2,3-d]pyrimidin-5-yl)acetic acid CAS No. 1379811-28-5](/img/structure/B1429614.png)
(1-cyclopropyl-2,4,6-trioxo-2,3,4,5,6,7-hexahydro-1H-pyrrolo[2,3-d]pyrimidin-5-yl)acetic acid
Overview
Description
(1-cyclopropyl-2,4,6-trioxo-2,3,4,5,6,7-hexahydro-1H-pyrrolo[2,3-d]pyrimidin-5-yl)acetic acid is a useful research compound. Its molecular formula is C11H11N3O5 and its molecular weight is 265.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocyclic Synthesis and Chromophore Derivatives
The compound's derivatives have been utilized in heterocyclic synthesis, especially in creating novel chalcone dyes with hues ranging from greenish-yellow to orange. These dyes have been applied to polyester fibers, demonstrating the compound's utility in textile coloring. The dyes' spectral characteristics, the effect of substituents in DMF solution, and their colorimetric properties have also been studied, highlighting the compound's role in material science and chemical engineering (Ho & Yao, 2013).
Anti-inflammatory Applications
Derivatives of this compound have been synthesized and evaluated for anti-inflammatory activity. The base-catalyzed condensation of beta-aroylpropionic acid, thiourea, and aldehyde in ethanol led to the formation of these derivatives, some of which showed moderate anti-inflammatory activity in vivo. This indicates potential pharmaceutical applications, particularly in developing new anti-inflammatory drugs (Bahekar & Shinde, 2004).
Cyclocondensation Reactions
The compound and its related structures have been a focal point in studying cyclocondensation reactions. These reactions are pivotal in synthesizing various heterocyclic compounds, underlining the compound's significance in organic chemistry and material sciences. The reactions lead to the formation of diverse structures, offering insights into reaction mechanisms and the potential synthesis of new materials or drugs (Sokolov et al., 2013).
Synthesis of Pyrido[2,3-d]pyrimidines
Efficient methods have been developed for synthesizing derivatives like 2-(4,7-dioxopyrido[2,3-d]pyrimidin-6-yl)acetanilides and 2-(2,4,7-trioxopyrido[2,3-d]pyrimidin-6-yl)acetanilides. These derivatives are significant due to their potential applications in pharmaceuticals and as intermediates in chemical synthesis (Shmoylova et al., 2020).
Synthesis of Benzothieno and Cycloalka(e)thieno Derivatives
The compound's framework has been employed in synthesizing benzothieno and cycloalka(e)thieno derivatives. These derivatives hold significance in creating new materials with potential applications in various industries, including pharmaceuticals, dyes, and materials science (Tolkunov et al., 2013).
Properties
IUPAC Name |
2-(1-cyclopropyl-2,4,6-trioxo-5,7-dihydropyrrolo[2,3-d]pyrimidin-5-yl)acetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N3O5/c15-6(16)3-5-7-8(12-9(5)17)14(4-1-2-4)11(19)13-10(7)18/h4-5H,1-3H2,(H,12,17)(H,15,16)(H,13,18,19) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMYDKSMHYXRKDM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N2C3=C(C(C(=O)N3)CC(=O)O)C(=O)NC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N3O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701120397 | |
Record name | 1H-Pyrrolo[2,3-d]pyrimidine-5-acetic acid, 1-cyclopropyl-2,3,4,5,6,7-hexahydro-2,4,6-trioxo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701120397 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
265.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1379811-28-5 | |
Record name | 1H-Pyrrolo[2,3-d]pyrimidine-5-acetic acid, 1-cyclopropyl-2,3,4,5,6,7-hexahydro-2,4,6-trioxo- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1379811-28-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1H-Pyrrolo[2,3-d]pyrimidine-5-acetic acid, 1-cyclopropyl-2,3,4,5,6,7-hexahydro-2,4,6-trioxo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701120397 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.